Cas no 1152839-13-8 (1-Butyl-3,5-dimethyl-1h-pyrazol-4-amine)

• Product Name: 1-Butyl-3,5-dimethyl-1h-pyrazol-4-amine
• CAS No: 1152839-13-8
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 5747457
• PubChem ID: 28412404
• Update Time: 2023-11-11

1-Butyl-3,5-dimethyl-1h-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1106368
• 1-BUTYL-3,5-DIMETHYL-1H-PYRAZOL-4-AMINE
• 1152839-13-8
• CS-0297670
• AKOS000221759
• 1-Butyl-3,5-dimethyl-1h-pyrazol-4-amine

• Inchi： 1S/C9H17N3/c1-4-5-6-12-8(3)9(10)7(2)11-12/h4-6,10H2,1-3H3
• InChI Key： ROFIHMHYIOPHTB-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(C(C)=N1)N)CCCC

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles